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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists working on the retrieval of surface albedo in

the presence of clouds.

Frequently Asked Questions (FAQs)
Q1: Why are my retrieved albedo values under cloudy conditions anomalously high/low?

A1: Retrieving surface albedo under clouds is challenging due to several factors that can

introduce biases:

Cloud Contamination: The primary issue is the failure to completely screen out clouds.

Clouds have a high albedo, and their presence in a pixel will significantly increase the

measured top-of-atmosphere (TOA) radiance, leading to an overestimation of surface

albedo.[1][2]

Atmospheric Correction Errors: The presence of clouds complicates atmospheric correction.

Standard algorithms are often designed for clear-sky conditions and may not accurately
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account for the scattering and absorption effects of clouds, leading to errors in the retrieved

surface reflectance.

Bidirectional Reflectance Distribution Function (BRDF) Effects: Clouds alter the angular

distribution of incoming solar radiation, making it more diffuse.[3] Standard BRDF models,

which describe the reflectance of a surface as a function of illumination and viewing angles,

may not be accurately applied under these diffuse conditions, leading to retrieval errors.[4][5]

[6]

Cloud Shadowing: Cloud shadows can lead to an underestimation of surface albedo if not

properly accounted for in the retrieval algorithm.

Q2: What is the effect of clouds on the surface albedo of snow and ice?

A2: Clouds generally increase the broadband surface albedo over snow and ice.[7] This is

because clouds absorb more strongly in the near-infrared part of the spectrum than snow and

ice. By filtering the incoming solar radiation, clouds increase the proportion of visible radiation

reaching the surface, a spectral region where snow and ice are highly reflective.[7] This can

result in an absolute increase in the cloudy-sky albedo of about 0.05 (5%) compared to clear-

sky conditions.[7]

Q3: What are "black-sky" and "white-sky" albedo, and why are they important for cloudy

conditions?

A3:

Black-sky albedo (directional-hemispherical reflectance): This is the albedo of a surface

under direct illumination from a single direction (i.e., a "black" sky with no diffuse skylight).[8]

White-sky albedo (bi-hemispherical reflectance): This is the albedo of a surface under

perfectly diffuse illumination from all directions (i.e., a completely overcast "white" sky).[3][8]

These two albedos represent the theoretical extremes of illumination conditions. The actual or

"blue-sky" albedo is a weighted combination of the black-sky and white-sky albedos, with the

weights depending on the fraction of diffuse skylight.[8] Under cloudy conditions, the

illumination is more diffuse, so the white-sky albedo becomes more dominant. Accurate
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retrieval of both black-sky and white-sky albedos is crucial for calculating the actual surface

albedo under various atmospheric conditions.

Troubleshooting Guide
Issue 1: Inaccurate Cloud Masking Leading to
Contaminated Pixels
Symptoms:

Retrieved surface albedo values are consistently higher than expected, approaching the

albedo of clouds.

Visual inspection of satellite imagery shows residual cloud cover in areas flagged as "clear."

Spurious albedo patterns that correlate with seasonal cloud cover.[1]

Troubleshooting Steps:

Algorithm Selection: Employ advanced cloud screening algorithms. Traditional threshold-

based methods can be less effective. Consider using machine learning approaches like deep

learning systems (e.g., CloudFCN) which have shown improved performance in cloud

detection.[4]

Utilize Cloud Probability: Instead of a binary cloud mask, use a cloud probability product.

This allows for a weighted approach to albedo estimation, giving less weight to pixels with a

higher probability of being cloud-contaminated.[9]

Multi-sensor Approach: Combine data from multiple sensors. For example, the superior

cloud-masking capabilities of MODIS can be used to improve the accuracy of albedo

retrievals from sensors with coarser resolution like OMI.[10]

Temporal Filtering: Implement temporal filtering techniques. Abrupt changes in retrieved

albedo over a short period are often indicative of cloud contamination.

Issue 2: Errors in Albedo Retrieval Over Snow/Ice in
Cloudy Conditions
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Symptoms:

Retrieved albedo over snow-covered areas under clouds does not match ground-based

measurements.

The algorithm fails to capture the increase in broadband albedo for snow/ice under cloudy

skies.

Troubleshooting Steps:

Implement a Cloudy-Sky Adjustment: For snow and ice surfaces, it's necessary to adjust the

clear-sky albedo to account for the effect of clouds. A regression relationship can be

developed based on the clear-sky albedo, cloud optical depth, and solar zenith angle to

estimate the cloudy-sky surface albedo.[7]

Use Passive Microwave Data: Passive microwave (PMW) data can penetrate clouds and

provide information about the snowpack. A statistical model can be trained to estimate all-sky

snow albedo from PMW brightness temperatures, which can then be used to fill gaps in

optical data caused by clouds.[11][12]

Refine Narrowband-to-Broadband Conversion: The coefficients used to convert narrowband

reflectance to broadband albedo are different for snow-free and snow-covered surfaces.

Ensure that your algorithm uses the correct set of coefficients based on an accurate snow

mask.[1]

Issue 3: Inaccurate Albedo Retrievals in Rugged Terrain
Symptoms:

Retrieved albedo values show high variability that correlates with topography.

Validation against in-situ measurements in mountainous areas shows low accuracy.[13]

Troubleshooting Steps:

Account for Topographic Effects: In rugged terrain, both the incoming solar radiation and the

reflected signal are strongly influenced by topography. Your retrieval algorithm should

explicitly account for:
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Terrain Shading: Use a high-resolution Digital Elevation Model (DEM) to identify and

correct for shadowed areas.

Reflected Irradiance from Adjacent Terrain: The irradiance from surrounding terrain can

significantly contribute to the total illumination of a sloped pixel.

Improve Atmospheric Correction: In complex terrain, atmospheric properties can vary

significantly over short distances. Use an atmospheric correction model that can handle

these variations. The Sensor Invariant Atmospheric Correction (SIAC) model is an example

of an advanced model that considers surface BRDF effects.[4]

Kernel-Driven Models: Employ kernel-driven BRDF models that can better represent the

anisotropic reflectance of complex surfaces.[14]

Data Presentation
Table 1: Comparison of Albedo Product Accuracy Over Rugged Terrain

Product Sky Condition Slope RMSE Relative RMSE

MCD43A3 C6 Black-sky Abrupt (>10°) 0.0432 31.87%

MCD43A3 C6 White-sky Abrupt (>10°) 0.0436 32.21%

GLASS V04 Black-sky Abrupt (>10°) 0.0452 33.71%

GLASS V04 White-sky Abrupt (>10°) 0.0458 33.92%

Data sourced from validation studies of MODIS (MCD43A3) and GLASS albedo products.[13]

Experimental Protocols
Protocol 1: Validation of Retrieved Albedo using In-Situ
Measurements

Site Selection: Choose validation sites with representative land cover and topography.

Existing networks like FLUXNET, SURFRAD, and BSRN provide high-quality in-situ albedo

measurements.[1]
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Data Acquisition:

Obtain in-situ albedo measurements from tower-mounted pyranometers for the desired

validation period.

Acquire the corresponding satellite-derived albedo product for the pixels covering the

validation site.

Spatial Matching: Perform a point-to-pixel comparison. For coarse resolution satellite data,

assess the spatial representativeness of the in-situ measurement to ensure it accurately

reflects the area of the satellite pixel.

Temporal Matching: Match the timing of the satellite overpass with the in-situ measurements.

Data Analysis:

Calculate performance metrics such as Root Mean Square Error (RMSE), bias, and

correlation between the satellite-retrieved and in-situ albedo.

Analyze the errors as a function of factors like cloud cover, solar zenith angle, and season.

Visualizations
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Caption: General workflow for satellite-based surface albedo retrieval.
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Caption: Troubleshooting logic for cloud contamination in albedo retrievals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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